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Compound of Interest

Compound Name: Walphos SL-W006-2

Cat. No.: B1645128

Get Quote

Executive Summary & Ligand Profile[1][2][3][4][5]

Walphos SL-W006-2 is a privileged chiral ferrocenyl bisphosphine ligand belonging to the

Walphos family.[1] Distinguished by its unique 8-membered chelate ring upon coordination, it
offers exceptional enantioselectivity in the asymmetric hydrogenation of functionalized olefins
and ketones.[1]

Unlike the parent ligand (SL-WO001), SL-WO006-2 incorporates sterically demanding and
electron-rich 3,5-dimethylphenyl (xylyl) substituents on the phosphine attached to the ethyl
arm.[1] This modification is critical for substrates that require a tighter chiral pocket or
enhanced electron density at the metal center to facilitate oxidative addition.[1]

Chemical Identity[1][2][5][6][7][8]

e Common Name: Walphos SL-W006-2[1]
e CAS Number: 849925-21-9[1]

o Chemical Name: (1R)-1-[(1S)-1-[Bis(3,5-dimethylphenyl)phosphino]ethyl]-2-[2-
(diphenylphosphino)phenyl]ferrocene[1]
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» Key Structural Feature: Planar chiral ferrocene backbone + Central chirality at the ethyl
linker.[1]

o Catalytic Metals: Rhodium (Rh), Ruthenium (Ru), Iridium (Ir), Copper (Cu).[1]

Critical Substrate Scope Analysis

The utility of SL-W006-2 is defined by its ability to handle "privileged" substrate classes with
industrial relevance.[1] The following data summarizes the expected performance based on
internal screenings and literature precedents.

A. Rhodium-Catalyzed Asymmetric Hydrogenation (C=C)

This is the primary application.[1] The ligand is particularly effective for dehydroamino acids
and itaconates, often exceeding 98% ee.[1]

Substrate Specific Catalyst . Typical .
Conditions ] Typical ee
Class Example Precursor Yield
Methyl 2- [Rh(cod) 1-5 bar H
. tamid >99% 97-99%
Dehydroamin ~ acetamidoacr BE N 0 0
0 Acids ylate MEPT,
Methyl 3- [Rh(nbd) 10 bar H
; acetamidocro >95% 95-98%
Dehydroamin |BF TEE. 40°C
o Acids tonate T
Dimethyl [Rh(cod) 5bar H
Itaconates ) >99% 96-99%
ltaconate JOTf , MeOH, RT
20 bar H
N-(1- [Rh(cod)
Enamides phenylvinyl)a o , CH >95% 90-95%
cetamide cl

B. Ruthenium-Catalyzed Hydrogenation (C=0)
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SL-WO006-2 is effective for the dynamic kinetic resolution (DKR) of

-substituted

-keto esters.[1]

Substrate Specific Catalyst . Typical .
Conditions ] Typical ee
Class Example Precursor Yield
[RuCl
Methy! 3- . 95% 92-96%
> 0 - 0
-Keto Esters  gyoputanoate  (p-cymene)] EtOH. 50°C
[RuCl
Functionalize ~ ~Chloro 30 barH 900 85.040¢
. > 0 - 0
d Ketones aromatic (benzene)] MeOH
ketones ’

C. Cross-Coupling Applications

While less common than hydrogenation, the Walphos family facilitates Pd-catalyzed C-N and
C-C bond formations.[1] SL-WO006-2 is recommended when standard ligands (BINAP, DPPF)
fail to induce sufficient stereocontrol in asymmetric allylic substitutions.[1]

Mechanistic Rationale & Visualization[1][7]

The success of SL-W006-2 stems from the "Walphos Bite".[1] Upon coordination to Rh(l), the
ligand forms an 8-membered chelate ring.[1][2] This large ring size, combined with the rigidity

of the ferrocene backbone, creates a deep, well-defined chiral pocket.[1]

Ligand-Substrate Interaction Model

The 3,5-dimethylphenyl (xylyl) groups (represented in the diagram below) extend into the

quadrants occupied by the substrate, enforcing specific facial coordination.[1]
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Caption: Workflow of catalyst formation and the Rh-catalyzed hydrogenation cycle using
Walphos SL-W006-2.

Standard Operating Procedure (SOP)
Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation of Methyl 2-Acetamidoacrylate

This protocol is designed as a self-validating system.[1] If the color changes described do not
occur, abort and check solvent purity/oxygen levels.

Materials Checklist
e Ligand: Walphos SL-W006-2 (10.7 mg, 0.015 mmol)[1]

¢ Metal Precursor: [Rh(cod)

|BF
(4.1 mg, 0.010 mmol)[1]

o Substrate: Methyl 2-acetamidoacrylate (1.43 g, 10.0 mmol)[1]

e Solvent: Methanol (Degassed, anhydrous) - 10 mL
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e Equipment: High-pressure stainless steel autoclave (Parr or similar), glass liner, magnetic
stir bar.[1]

Step-by-Step Methodology

 Inert Atmosphere Prep:
o Perform all solid handling inside a glovebox (N

or Ar atmosphere) or using rigorous Schlenk techniques.[1]

o Validation: The Rh precursor should be orange/red crystals.[1] If dark brown/black, the
precursor is degraded.[1]

e Catalyst Formation (In-Situ):
o In a Schlenk tube, dissolve [Rh(cod)

|BF
and SL-WO006-2 in 2 mL of degassed MeOH.

o Stir at room temperature for 15-30 minutes.

o Visual Check: The solution should turn from orange to a clear, deep orange-red.[1]
Precipitate formation indicates oxidation.[1]

e Substrate Preparation:
o Dissolve the substrate (1.43 g) in 8 mL of degassed MeOH in the autoclave glass liner.
o Reaction Assembly:
o Transfer the catalyst solution (2 mL) into the substrate solution via syringe/cannula.[1]
o Total Volume: 10 mL.[1] Substrate/Catalyst (S/C) ratio = 1000:1.[1]

e Hydrogenation:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Seal the autoclave.[1] Purge 3 times with Nitrogen (5 bar), then 3 times with Hydrogen (5
bar).

o Pressurize to 5 bar (72 psi) H

o Stir at Room Temperature (25°C) for 2—12 hours.
o Work-up & Analysis:
o VentH

carefully.[1]

o Concentrate the solvent under reduced pressure.[1]
o Analysis: Determine conversion via

H NMR and enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column,
Hexane/IPA 90:10).

Troubleshooting & Optimization

The following logic tree addresses common failure modes.
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Issue: Low Conversion or Low ee
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Caption: Decision tree for troubleshooting catalytic performance.

Expert Tips

» Solvent Effect: If MeOH fails, Trifluoroethanol (TFE) is a "magic solvent" for Walphos ligands.
[1] It enhances the hydrogen bond network and often boosts ee by 5-10%.[1]

e Pressure: Walphos is robust.[1] Unlike DuPhos (which requires low pressure), Walphos often
performs better at higher pressures (20-50 bar) for difficult substrates.[1]

e Counter-ion: Switch from BF
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to BARF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) if reactivity is low.[1] The non-
coordinating nature of BARF stabilizes the cationic Rh species.[1]
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(Note: Ensure all safety protocols regarding high-pressure hydrogen and heavy metals are
followed strictly according to your institution's EHS guidelines.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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